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Compound of Interest

Compound Name: Perillartine

Cat. No.: B7814539

For researchers, scientists, and drug development professionals handling Perillartine, a high-
intensity sweetener, ensuring its proper disposal is a critical component of laboratory safety
and environmental responsibility.[1][2] This guide provides a comprehensive, step-by-step
operational plan for the safe handling and disposal of Perillartine, aligning with established
safety protocols for chemical waste management.

Core Principle: Treat as Hazardous Waste

Given its chemical nature and the potential for environmental impact, all waste containing
Perillartine, including the pure compound, solutions, contaminated labware, and personal
protective equipment (PPE), must be managed as hazardous chemical waste.[3] Under no
circumstances should this material be disposed of down the drain or in regular trash
receptacles.[3]

Quantitative Data Summary

The following table summarizes key quantitative data for Perillartine, extracted from various
safety data sheets. This information is essential for understanding its physical and chemical
properties when planning for its safe handling and disposal.
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Property Value Source
Molecular Formula C10H15NO [1103114]
Molecular Weight 165.23 g/mol [1103114]
Melting Point 102°C [31[5][6]
Boiling Point 293.09°C (rough estimate) [51[7]
Purity 98% (GC) [3]

Detailed Disposal Protocol

Adherence to your institution's specific hazardous waste management guidelines is paramount.
The following steps outline a general operational plan for the safe disposal of Perillartine.

1. Personal Protective Equipment (PPE): Before initiating any disposal procedures, ensure you
are wearing the appropriate PPE:

Eye Protection: Safety goggles or glasses with side shields.[6][8]

Hand Protection: Chemically resistant gloves.[6][8]

Body Protection: A lab coat or other protective clothing.[6][8]

Respiratory Protection: Use in a well-ventilated area. If dust or aerosols may be generated, a
NIOSH- or CEN-certified respirator may be necessary.[3][8]

2. Waste Segregation and Collection: Proper segregation of waste streams is crucial to prevent
accidental chemical reactions.

e Solid Waste: Collect solid Perillartine, contaminated weighing paper, gloves, and absorbent
pads in a designated, leak-proof hazardous waste container.[3]

e Liquid Waste: Solutions containing Perillartine should be collected in a compatible, leak-
proof container clearly labeled for liquid hazardous waste.
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Sharps Waste: Needles, syringes, or other sharps contaminated with Perillartine must be
placed in a designated, puncture-proof sharps container that is also labeled for hazardous
chemical waste.

. Labeling and Storage:

All waste containers must be clearly and accurately labeled with "Hazardous Waste" and the
full chemical name, "Perillartine."

Containers should be kept tightly closed except when adding waste.[3]

Store waste containers in a designated and secure satellite accumulation area, such as a
fume hood, away from incompatible materials.[3]

. Request for Waste Pickup:

Once a waste container is full, or when your experiments are complete, arrange for a waste
pickup with your institution's Environmental Health and Safety (EHS) department or
equivalent safety office.

Ensure all labeling is complete and legible before the scheduled pickup.
. Accidental Release Measures: In the event of a spill:

Ensure adequate ventilation and remove all sources of ignition.[3]

Wear appropriate PPE.[3]

For solid spills, carefully sweep or vacuum the material and place it into a suitable, labeled
disposal container.[3]

For liquid spills, absorb with an inert material and place it into a suitable, labeled disposal
container.[3]

Prevent the spill from entering drains, waterways, or soil.[3]

Wash the spill area thoroughly after cleanup.
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Logical Workflow for Perillartine Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Perillartine.

[Start: Perillartine Waste GeneratiorD

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Identify Waste Type

Solid Liquid Sharps
Solid Waste Liquid Waste Sharps Waste
(Pure compound, contaminated solids) (Solutions containing Perillartine) (Contaminated needles, etc.)

Collect in Labeled
Sharps Hazardous Waste Container

Collect in Labeled
Liquid Hazardous Waste Container

Collect in Labeled
Solid Hazardous Waste Container

Store in Designated Satellite
Accumulation Area

Request Hazardous Waste Pickup

from EHS

Gnd: Proper Disposal Completa
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Workflow for the safe disposal of Perillartine.

Environmental Considerations

While specific ecotoxicological data for Perillartine is not readily available, artificial sweeteners
as a class are considered emerging environmental contaminants.[9] They can be resistant to
wastewater treatment processes and have been detected in various water bodies.[9] Therefore,
the diligent application of these disposal procedures is not only a matter of laboratory safety but
also a crucial step in minimizing the potential for environmental contamination. Chemical waste
generators must consult federal, state, and local hazardous waste regulations to ensure
complete and accurate classification and disposal.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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